![molecular formula C13H12N2O5 B1273173 3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]benzoic acid CAS No. 387350-58-5](/img/structure/B1273173.png)
3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]benzoic acid
Overview
Description
“3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]benzoic acid” is a chemical compound . It belongs to the pyrimidinyloxybenzoic acid family . The IUPAC name of this compound is 2,6-bis[(4,6-dimethoxy-2-pyrimidinyl)oxy]benzoic acid .
Molecular Structure Analysis
The molecular formula of “3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]benzoic acid” is C13H12N2O5 . The InChI code is 1S/C13H12N2O5/c1-18-10-7-11(19-2)15-13(14-10)20-9-6-4-3-5-8(9)12(16)17/h3-7H,1-2H3,(H,16,17) .Physical And Chemical Properties Analysis
The compound is a white to yellow solid . It has a molecular weight of 276.24 g/mol . The storage temperature is room temperature .Scientific Research Applications
Herbicide Development
3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]benzoic acid: is a key component in the synthesis of bispyribac-sodium , a post-emergence herbicide . This herbicide is used for controlling grasses, sedges, and broad-leaved weeds in paddy rice and other crops. Its efficacy in aquatic environments makes it suitable for use in drainage ditches, lakes, and marshes.
Aquatic Weed Management
The compound’s role in the formulation of bispyribac-sodium also extends to aquatic weed management . It’s effective against a variety of aquatic weeds such as alligatorweed, duckweed, and water hyacinth, which are common nuisances in water bodies affecting biodiversity and water flow.
Turf and Landscape Maintenance
In turf and landscape maintenance, bispyribac-sodium, derived from 3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]benzoic acid , is applied to golf courses and sod farms . It helps in controlling weeds that compete with the desired grass species, ensuring a clean and aesthetically pleasing turf.
Agricultural Research
This compound is utilized in agricultural research to study the effects of herbicides on crop yield and weed resistance . By understanding its mode of action, researchers can develop strategies to manage herbicide resistance in weeds.
Environmental Fate Studies
The environmental fate of chemicals like 3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]benzoic acid is crucial in understanding their long-term impacts . Studies focus on its solubility, volatility, and persistence in soil and water systems to ensure it does not adversely affect non-target organisms.
Material Science
In material science, the compound’s properties are explored for developing new materials with potential applications in various industries . Its chemical structure could be modified to create polymers or coatings with specific characteristics.
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]benzoic acid, also known as bispyribac, is the enzyme acetohydroxyacid synthase (AHAS) in plants . AHAS plays a crucial role in the biosynthesis of branched-chain amino acids, which are essential for plant growth and development .
Mode of Action
Bispyribac is a selective, systemic herbicide that is absorbed by both the foliage and roots of plants . It works by inhibiting the activity of AHAS, thereby disrupting the synthesis of branched-chain amino acids . This disruption leads to a halt in protein synthesis, which in turn inhibits plant growth and eventually leads to the death of the plant .
Biochemical Pathways
The inhibition of AHAS by bispyribac affects the biosynthesis pathway of the branched-chain amino acids leucine, isoleucine, and valine . These amino acids are vital for protein synthesis and plant growth. The disruption of this pathway leads to a deficiency in these amino acids, causing a halt in protein synthesis and plant growth .
Pharmacokinetics
Bispyribac is highly soluble in water and non-volatile .
Result of Action
The result of bispyribac’s action is the inhibition of plant growth, leading to the death of the plant . It is used as a post-emergence herbicide for the control of grasses, sedges, and broad-leaved weeds in paddy rice and other crops/situations .
properties
IUPAC Name |
3-(4,6-dimethoxypyrimidin-2-yl)oxybenzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12N2O5/c1-18-10-7-11(19-2)15-13(14-10)20-9-5-3-4-8(6-9)12(16)17/h3-7H,1-2H3,(H,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOPDBWHZCPMFHO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC(=N1)OC2=CC=CC(=C2)C(=O)O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20371209 | |
Record name | 3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20371209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]benzoic acid | |
CAS RN |
387350-58-5 | |
Record name | 3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20371209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-[(4,6-Dimethoxypyrimidin-2-yl)oxy]benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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